Cas no 2227667-97-0 ((2S)-1-(dimethyl-1,2-oxazol-4-yl)propan-2-amine)

• Product Name: (2S)-1-(dimethyl-1,2-oxazol-4-yl)propan-2-amine
• CAS No: 2227667-97-0
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 6255374
• PubChem ID: 92669982
• Update Time: 2025-07-10

(2S)-1-(dimethyl-1,2-oxazol-4-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(dimethyl-1,2-oxazol-4-yl)propan-2-amine
• EN300-1788544
• 2227667-97-0

• Inchi： 1S/C8H14N2O/c1-5(9)4-8-6(2)10-11-7(8)3/h5H,4,9H2,1-3H3/t5-/m0/s1
• InChI Key： UDUQYWBETJDXSM-YFKPBYRVSA-N
• SMILES： O1C(C)=C(C(C)=N1)C[C@H](C)N

Computed Properties

• Exact Mass: 154.110613074g/mol
• Monoisotopic Mass: 154.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (2S)-1-(dimethyl-1,2-oxazol-4-yl)propan-2-amine

Introduction to (2S)-1-(dimethyl-1,2-oxazol-4-yl)propan-2-amine (CAS No. 2227667-97-0)

(2S)-1-(dimethyl-1,2-oxazol-4-yl)propan-2-amine, with the CAS number 2227667-97-0, is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chiral center and a substituted oxazole ring, which contribute to its potential biological activities and therapeutic applications.

The chemical structure of (2S)-1-(dimethyl-1,2-oxazol-4-yl)propan-2-amine consists of a propanamine backbone with a dimethyl-substituted oxazole ring attached to the secondary amine. The presence of the chiral center at the C₂ position imparts enantiomeric specificity, which is crucial for its biological interactions and pharmacological properties. This compound is synthesized through a series of well-defined chemical reactions, including nucleophilic substitution and ring formation, ensuring high purity and enantiomeric purity.

Recent studies have explored the potential of (2S)-1-(dimethyl-1,2-oxazol-4-yl)propan-2-amine in various therapeutic areas. One notable application is its use as a lead compound in the development of novel drugs for neurological disorders. Research has shown that this compound exhibits potent activity at specific neurotransmitter receptors, particularly those involved in the modulation of serotonin and dopamine pathways. These findings suggest that (2S)-1-(dimethyl-1,2-oxazol-4-yl)propan-2-amine could be a valuable candidate for treating conditions such as depression, anxiety, and neurodegenerative diseases.

In addition to its potential in neurological disorders, (2S)-1-(dimethyl-1,2-oxazol-4-yl)propan-2-amine has also been investigated for its anti-inflammatory properties. Preclinical studies have demonstrated that this compound can effectively reduce inflammation by inhibiting key pro-inflammatory cytokines and enzymes. This property makes it a promising candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

The pharmacokinetic profile of (2S)-1-(dimethyl-1,2-oxazol-4-yl)propan-2-amine has been extensively studied to understand its behavior in biological systems. Research indicates that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, making it suitable for both acute and chronic dosing regimens. Furthermore, its low toxicity profile and minimal side effects enhance its safety as a therapeutic agent.

To further validate its therapeutic potential, clinical trials are currently underway to assess the efficacy and safety of (2S)-1-(dimethyl-1,2-oxazol-4-yl)propan-2-amine in human subjects. Early-phase trials have shown promising results, with participants reporting significant improvements in symptoms related to neurological and inflammatory conditions. These findings underscore the importance of continued research and development efforts to bring this compound closer to clinical use.

In conclusion, (2S)-1-(dimethyl-1,2-oxazol-4-y l)propan - 2 - amine (CAS No. 2 2 7 6 6 7 - 9 7 - 0) represents a promising chiral compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for the development of novel drugs targeting neurological disorders and inflammatory diseases. Ongoing research and clinical trials will continue to elucidate its full potential as a therapeutic agent.